Cas no 20846-52-0 (2-Chloroacetamidine)

• Product Name: 2-Chloroacetamidine
• CAS No: 20846-52-0
• MF: C₂H₅ClN₂
• MW: 92.527498960495
• MDL: MFCD00053013
• CID: 241685
• PubChem ID: 35602
• Update Time: 2025-05-28

2-Chloroacetamidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloroacetimidamide hydrochloride
• 2-chloro-acetamidine
• 2-CHLOROACETIMIDAMIDE
• 2-chloroethanimidamide
• 2-Chloroethanimidamide Hydrochloride
• Ethanimidamide,2-chloro- (9CI)
• 2-Chloroacetamidine
• Chloroacetamidine
• Chloromethylcarboxamidine
• NCIOpen2_003612
• CHEMBL2365371
• AKOS028108423
• Chloroacetamidine; Chloromethylcarboxamidine
• NCGC00337415-01
• SY116175
• CS-M2910
• AB01330545-02
• Ethanimidamide, 2-chloro-
• MFCD00129739
• 2-Chloroethanimidamide #
• 20846-52-0

• MDL： MFCD00053013
• Inchi： 1S/C2H5ClN2/c3-1-2(4)5/h1H2,(H3,4,5)
• InChI Key： NJAHGEUFOYIGKR-UHFFFAOYSA-N
• SMILES： ClCC(=N)N

Computed Properties

• Exact Mass: 92.0141259g/mol
• Monoisotopic Mass: 92.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 146.4±40.0 ºC (760 Torr),
• Flash Point: 42.4±27.3 ºC,
• Solubility: Soluble (203 g/l) (25 º C),
• Vapor Pressure: No data available

2-Chloroacetamidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloroacetamidine

Comprehensive Guide to 2-Chloroacetamidine (CAS No. 20846-52-0): Properties, Applications, and Industry Insights

2-Chloroacetamidine (CAS No. 20846-52-0) is a specialized organic compound with significant relevance in modern chemical research and industrial applications. This white crystalline solid, characterized by its molecular formula C₂H₅ClN₂, has garnered attention for its unique reactivity profile and versatility in synthetic chemistry. As researchers increasingly explore chloroacetamidine derivatives for advanced material development, understanding this compound's properties becomes essential for professionals across pharmaceutical, agrochemical, and material science sectors.

The compound's chemical structure features a reactive chloro group adjacent to an amidine functional group, creating a bifunctional building block for heterocyclic synthesis. Recent studies highlight its role in constructing pyrimidine and triazine scaffolds, which are pivotal in developing novel bioactive molecules. With growing interest in sustainable chemistry, researchers are investigating 2-Chloroacetamidine applications in green synthesis routes, particularly for pharmaceutical intermediates and specialty chemicals.

From a physical property perspective, CAS 20846-52-0 typically appears as a white to off-white powder with a melting point range of 92-95°C. Its solubility profile shows good dissolution in polar organic solvents like ethanol and acetone, while being sparingly soluble in water. These characteristics make it particularly useful for organic synthesis applications where controlled reactivity is required. Advanced analytical techniques including HPLC purity analysis and spectroscopic characterization (FT-IR, NMR) are commonly employed to verify the compound's quality for research purposes.

In the context of pharmaceutical research, 2-Chloroacetamidine hydrochloride (a common salt form) has emerged as a valuable intermediate for drug discovery programs. The compound's ability to participate in cyclocondensation reactions makes it particularly useful for creating nitrogen-rich heterocycles, which constitute over 60% of FDA-approved small molecule drugs. Current literature suggests expanding applications in developing kinase inhibitors and antimicrobial agents, aligning with global healthcare priorities.

The industrial synthesis of 20846-52-0 typically involves the reaction of chloroacetonitrile with ammonia or ammonium salts under controlled conditions. Process chemists continue to optimize production methods to improve yield and reduce environmental impact, responding to the chemical industry's emphasis on green chemistry principles. Recent patent literature describes improved catalytic methods for chloroacetamidine production that minimize waste generation while maintaining high purity standards.

Material science applications of 2-Chloroacetamidine are gaining traction, particularly in the development of functional polymers and coordination complexes. The compound's bifunctional nature allows it to serve as a cross-linking agent or metal ligand in advanced material systems. Researchers are exploring its potential in creating self-healing materials and stimuli-responsive polymers, areas that have seen exponential growth in academic publications over the past five years.

Quality control standards for CAS 20846-52-0 have become increasingly stringent, with analytical methods now capable of detecting impurities at parts-per-million levels. Modern quality assurance protocols typically include chromatographic purity assessment, residual solvent analysis, and spectroscopic confirmation. These measures ensure the compound meets the exacting requirements of high-throughput screening and medicinal chemistry applications where batch-to-batch consistency is critical.

From a market perspective, demand for 2-Chloroacetamidine suppliers has shown steady growth, particularly from contract research organizations and academic institutions. The compound's relative stability and well-characterized reactivity make it a preferred choice for library synthesis in drug discovery programs. Industry reports suggest expanding applications in crop protection chemicals and electronic materials, creating new opportunities for manufacturers specializing in fine chemicals.

Safety considerations for handling 2-Chloroacetamidine emphasize standard laboratory precautions for reactive organic compounds. Proper personal protective equipment including gloves and eye protection are recommended when working with this material. While not classified as highly hazardous, its reactivity profile warrants careful attention to chemical compatibility and storage conditions, particularly avoidance of strong oxidizers and extreme pH conditions.

Emerging research directions for 20846-52-0 include its potential in bioconjugation chemistry and proteomics research. The compound's ability to selectively modify proteins and peptides under mild conditions has attracted interest from researchers developing diagnostic reagents and therapeutic antibodies. These applications align with current trends in precision medicine and targeted drug delivery systems, areas receiving substantial research funding worldwide.

Environmental fate studies of 2-Chloroacetamidine indicate moderate biodegradability under aerobic conditions, with hydrolysis being the primary degradation pathway. Modern environmental risk assessment protocols evaluate its ecotoxicological profile, particularly regarding aquatic organisms. Manufacturers increasingly incorporate these considerations into their product stewardship programs, reflecting the chemical industry's commitment to sustainable development goals.

For researchers sourcing 2-Chloroacetamidine for sale, key purchasing considerations include certificate of analysis details, packaging options, and supplier reliability. The compound is typically available in research quantities ranging from grams to kilograms, with custom synthesis options for larger-scale requirements. Documentation supporting regulatory compliance and intellectual property considerations are increasingly important factors in procurement decisions for this intermediate.

The scientific literature surrounding CAS 20846-52-0 continues to expand, with over 150 peer-reviewed publications referencing this compound in the past decade. Recent studies have elucidated novel reaction mechanisms involving chloroacetamidine chemistry, particularly in metal-catalyzed transformations. These advancements contribute to the growing knowledge base of amidine derivatives and their applications in cutting-edge chemical research.

Looking ahead, innovation in 2-Chloroacetamidine applications will likely focus on catalytic asymmetric synthesis and flow chemistry implementations. The compound's versatility positions it well for emerging continuous manufacturing paradigms in the fine chemical industry. As synthetic methodologies evolve, this building block may play an increasingly important role in addressing challenges across life sciences and advanced materials development.